Cas no 29029-70-7 (4,5,6,7-TETRAFLUORO-2-METHYLINDOLE)
29029-70-7 structure
Product Name:4,5,6,7-TETRAFLUORO-2-METHYLINDOLE
CAS No:29029-70-7
MF:C9H5F4N
MW:203.13631606102
CID:891534
PubChem ID:24802535
Update Time:2025-04-19
4,5,6,7-TETRAFLUORO-2-METHYLINDOLE Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-TETRAFLUORO-2-METHYLINDOLE
- 4,5,6,7-tetrafluoro-2-methyl-1H-indole
- 2-Methyl-4,5,6,7-tetrafluorindol
- T-1980
-
- Inchi: 1S/C9H5F4N/c1-3-2-4-5(10)6(11)7(12)8(13)9(4)14-3/h2,14H,1H3
- InChI Key: KIVIMAMVSYJCOO-UHFFFAOYSA-N
- SMILES: FC1=C(C(=C(C2C=C(C)NC=21)F)F)F
Computed Properties
- Exact Mass: 203.03600
- Monoisotopic Mass: 203.03581181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- PSA: 15.79000
- LogP: 3.03270
4,5,6,7-TETRAFLUORO-2-METHYLINDOLE Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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